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Compound of Interest

Compound Name: Cyclododecanone

Cat. No.: B146445 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Cyclododecanone, including detailed operational procedures and disposal

plans to support your laboratory's safety protocols.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Cyclododecanone, a comprehensive approach to safety involves a

combination of engineering controls and personal protective equipment.

Engineering Controls:

Ventilation: Always use Cyclododecanone in a well-ventilated area to keep airborne

concentrations low.[1][2][3]

Personal Protective Equipment: A multi-layered PPE approach is critical to minimize exposure.
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PPE Category Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that conform to OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][4]

Skin Protection

Wear appropriate protective gloves and

impervious clothing to prevent skin exposure.[1]

[5][6]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1][3][5] In such cases, a

full-face respirator is recommended.[2][5]

Operational Plan for Handling Cyclododecanone
A systematic approach to handling Cyclododecanone from receipt to disposal is crucial for

laboratory safety.

Step 1: Receiving and Storage
Upon receipt, inspect the container for any damage.

Store in a tightly closed container.[1][3]

The storage area should be cool, dry, and well-ventilated.[1][3]

Store away from incompatible substances such as oxidizing agents.[1]

Step 2: Handling and Use
Ensure adequate ventilation is active in the handling area.[1][3]

Minimize the generation and accumulation of dust.[1][3]

Avoid all direct contact with eyes, skin, and clothing.[1][3]
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Do not ingest or inhale the substance.[1][3]

Wash hands and any exposed skin thoroughly after handling.[1][3]

Step 3: Accidental Release Measures
In case of a spill, immediately evacuate the area.

Wear the appropriate personal protective equipment as outlined above.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[1] Avoid generating dust.[1][3]

Ensure the area is well-ventilated.[1][3]

Step 4: First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention.[1]

Inhalation

Remove the individual from exposure and move

to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[1]
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Disposal Plan
Proper disposal of Cyclododecanone is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

State and local regulations must also be consulted for complete and accurate classification.

[1][4]

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[7] Options may include sending the material to a licensed chemical destruction facility

or using controlled incineration with flue gas scrubbing.[2][6]

Environmental Precautions: Do not allow the material to be released into the environment

without proper governmental permits.[8] Do not discharge into sewer systems.[2][6]

Quantitative Data for Cyclododecanone
Property Value

Flash Point 118 - 120 °C (244.4 - 248.0 °F)[1][7]

Autoignition Temperature 280 °C (536.0 °F)[1]

Melting Point 59 - 61 °C (138.2 - 141.8 °F)[7]

Boiling Point 277 °C (530.6 °F)[7]

OSHA PELs None listed[1]

ACGIH TLV None listed[1]

Cyclododecanone Handling and Disposal Workflow
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Handling Protocol

Disposal Protocol

Receipt & Storage
- Inspect Container

- Store in cool, dry, well-ventilated area
- Away from incompatibles

Handling & Use
- Use in ventilated area

- Minimize dust
- Wear appropriate PPE

Potential Exposure Accidental Spill

Waste Generation

First Aid Measures
- Eye: Flush with water
- Skin: Flush with water

- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Spill Response
- Evacuate area

- Wear PPE
- Contain and collect spill

- Ventilate area

Waste Classification
- Consult federal, state, and local regulations

Disposal
- Approved waste disposal plant
- Licensed chemical destruction

- Controlled incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cyclododecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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